Olopatadine, (E)-
Olopatadine, (E)-
Olopatadine is a dibenzooxazepine.
Brand Name:
Vulcanchem
CAS No.:
113806-06-7
VCID:
VC21310128
InChI:
InChI=1S/C21H23NO3/c1-22(2)11-5-8-18-17-7-4-3-6-16(17)14-25-20-10-9-15(12-19(18)20)13-21(23)24/h3-4,6-10,12H,5,11,13-14H2,1-2H3,(H,23,24)/b18-8+
SMILES:
CN(C)CCC=C1C2=CC=CC=C2COC3=C1C=C(C=C3)CC(=O)O
Molecular Formula:
C21H23NO3
Molecular Weight:
337.4 g/mol
Olopatadine, (E)-
CAS No.: 113806-06-7
Cat. No.: VC21310128
Molecular Formula: C21H23NO3
Molecular Weight: 337.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Olopatadine is a dibenzooxazepine. |
|---|---|
| CAS No. | 113806-06-7 |
| Molecular Formula | C21H23NO3 |
| Molecular Weight | 337.4 g/mol |
| IUPAC Name | 2-[(11E)-11-[3-(dimethylamino)propylidene]-6H-benzo[c][1]benzoxepin-2-yl]acetic acid |
| Standard InChI | InChI=1S/C21H23NO3/c1-22(2)11-5-8-18-17-7-4-3-6-16(17)14-25-20-10-9-15(12-19(18)20)13-21(23)24/h3-4,6-10,12H,5,11,13-14H2,1-2H3,(H,23,24)/b18-8+ |
| Standard InChI Key | JBIMVDZLSHOPLA-QGMBQPNBSA-N |
| Isomeric SMILES | CN(C)CC/C=C/1\C2=CC=CC=C2COC3=C1C=C(C=C3)CC(=O)O |
| SMILES | CN(C)CCC=C1C2=CC=CC=C2COC3=C1C=C(C=C3)CC(=O)O |
| Canonical SMILES | CN(C)CCC=C1C2=CC=CC=C2COC3=C1C=C(C=C3)CC(=O)O |
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